Cas no 15027-14-2 (Z-D-norleucine)

• Product Name: Z-D-norleucine
• CAS No: 15027-14-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD00063169
• CID: 49999
• PubChem ID: 7004935
• Update Time: 2025-10-30

Z-D-norleucine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((Benzyloxy)carbonyl)amino)hexanoic acid
• N-BENZYLOXYCARBONYL-D-NORLEUCINE
• N-CBZ-D-NORLEUCINE
• N-ALPHA-CARBOBENZOXY-D-2-AMINO-CAPROIC ACID
• N-ALPHA-CARBOBENZOXY-D-NORLEUCINE
• N-ALPHA-CBZ-D-NORLEUCINE
• Z-D-NHCH[CH3(CH2)3]-COOH
• Z-D-NORLEUCINE
• Cbz-D-Nle-OH
• Z-D-Nle-OH
• Cbz-D-norleucine
• D-Z-Nor-Leu-OH
• Z-D-AHX(2)-OH
• Z-D-ACPO(2)-OH
• Z-D-2-AMINOHEXANOIC ACID
• Z-D-NORLEUCINE 98+%
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}HEXANOIC ACID
• SCHEMBL11332452
• D-Norleucine, N-[(phenylmethoxy)carbonyl]-
• AKOS016843176
• J-008677
• HY-W013338
• AS-65324
• MFCD00063169
• AM82591
• 15027-14-2
• (R)-2-(((Benzyloxy)carbonyl)amino)hexanoicacid
• DTXSID20426480
• D83042
• EN300-6747559
• CS-W014054
• (2R)-2-(phenylmethoxycarbonylamino)hexanoic acid
• DA-75904
• Z-D-norleucine

• MDL： MFCD00063169
• Inchi： 1S/C14H19NO4/c1-2-3-9-12(13(16)17)15-14(18)19-10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,18)(H,16,17)/t12-/m1/s1
• InChI Key： NMYWMOZOCYAHNC-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CCCC)=O
• BRN： 5752565

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.16
• Melting Point: 56-58°C
• Boiling Point: 449.2°Cat760mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.528
• PSA: 75.63000
• LogP: 2.94710
• Solubility: Not determined

Z-D-norleucine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22
• Safety Term：S22-24/25
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Z-D-norleucine

Z-D-Norleucine: A Comprehensive Overview

Z-D-Norleucine, also known as (Z)-3-amino-4-methylpentanoic acid, is a non-proteinogenic amino acid with the CAS registry number 15027-14-2. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, nutrition, and biotechnology. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and latest research findings related to Z-D-Norleucine.

The chemical structure of Z-D-Norleucine is characterized by its branched-chain amino acid (BCAA) configuration. It consists of a central carbon atom bonded to an amino group (-NH₂), a carboxylic acid group (-COOH), a methyl group (-CH₃), and a hydrogen atom. The stereochemistry of this compound is defined by the Z configuration, which refers to the spatial arrangement of substituents around the double bond. This specific stereochemistry plays a crucial role in determining the compound's physical and biological properties.

One of the most notable aspects of Z-D-Norleucine is its role in metabolism and energy production. Recent studies have highlighted its ability to influence cellular energy pathways, particularly in muscle tissue. For instance, researchers have found that Z-D-Norleucine can modulate mitochondrial function and enhance oxidative phosphorylation efficiency. These findings suggest that the compound may have potential applications in treating metabolic disorders such as obesity and type 2 diabetes.

In addition to its metabolic effects, Z-D-Norleucine has also been investigated for its anti-inflammatory properties. Experimental data indicate that this compound can suppress pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for therapeutic interventions targeting inflammatory diseases like arthritis and cardiovascular inflammation.

The synthesis of Z-D-Norleucine involves several advanced chemical techniques. One common method employs asymmetric catalysis to achieve high enantiomeric excess (ee) levels. This approach not only ensures the desired stereochemistry but also enhances the overall yield and purity of the product. Recent advancements in catalytic systems have further improved the efficiency of this synthesis process, making it more scalable for industrial applications.

From a nutritional perspective, Z-D-Norleucine has been explored as a dietary supplement to enhance physical performance and recovery. Studies conducted on athletes have shown that supplementation with this compound can lead to increased muscle protein synthesis and reduced muscle soreness post-exercise. These benefits are attributed to its ability to stimulate anabolic pathways while mitigating oxidative stress.

Moreover, Z-D-Norleucine has shown potential in the field of cosmetics. Its ability to promote collagen synthesis and improve skin elasticity has led to its inclusion in anti-aging formulations. Emerging research also suggests that this compound may possess photoprotective properties, offering additional benefits for skin health under UV exposure.

Despite its numerous advantages, the use of Z-D-Norleucine is not without challenges. One concern revolves around its bioavailability when administered orally. Studies indicate that significant first-pass metabolism occurs in the liver, which may limit systemic absorption. To address this issue, researchers are exploring alternative delivery methods such as sublingual or transdermal administration.

In conclusion, Z-D-Norleucine (CAS No: 15027-14-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in addressing various health-related challenges. As ongoing research continues to uncover new insights into its biological mechanisms and therapeutic potential, Z-D-Norleucine is poised to play an increasingly important role in both medical and nutritional fields.